Cas no 746630-36-4 (2,4,6-Trifluorophenacyl Bromide)

• Product Name: 2,4,6-Trifluorophenacyl Bromide
• CAS No: 746630-36-4
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• CID: 1768886
• PubChem ID: 2783182
• Update Time: 2025-04-21

2,4,6-Trifluorophenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2,4,6-trifluorophenyl)-
• 2,4,6-TRIFLUOROPHENACYL BROMIDE
• 2-Bromo-1-(2,4,6-trifluorophenyl)ethanone
• WEB63036
• AKOS009158201
• DB-181618
• DTXSID20382491
• 2,4,6-Trifluorophenacylbromide
• SCHEMBL6194822
• CS-0212036
• MFCD07368690
• PS-9827
• 746630-36-4
• 2-bromo-1-(2,4,6-trifluorophenyl)ethan-1-one
• 2,4,6-Trifluorophenacyl Bromide

• MDL： MFCD07368690
• Inchi： 1S/C8H4BrF3O/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2H,3H2
• InChI Key： HCUDUMSINCWZFD-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC(=CC=1F)F)F)=O

Computed Properties

• Exact Mass: 251.93976g/mol
• Monoisotopic Mass: 251.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 36-38

2,4,6-Trifluorophenacyl Bromide Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones